Cas no 1343000-59-8 (3-Pyrrolidinecarboxylic acid, 1-cyclopentyl-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-cyclopentyl-
• CAS No: 1343000-59-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5573569
• PubChem ID: 63031026
• Update Time: 2025-06-22

3-Pyrrolidinecarboxylic acid, 1-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-cyclopentyl-
• 1-cyclopentylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H17NO2/c12-10(13)8-5-6-11(7-8)9-3-1-2-4-9/h8-9H,1-7H2,(H,12,13)
• InChI Key： GMQPTDQACZJPCI-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)CCC(C(O)=O)C1

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 310.1±35.0 °C(Predicted)
• pka: 3.86±0.20(Predicted)

Additional information on 3-Pyrrolidinecarboxylic acid, 1-cyclopentyl-

3-Pyrrolidinecarboxylic acid, 1-cyclopentyl (CAS No. 1343000-59-8): An Overview of Its Structure, Properties, and Applications

3-Pyrrolidinecarboxylic acid, 1-cyclopentyl (CAS No. 1343000-59-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-Cyclopentylpyrrolidine-3-carboxylic acid, is characterized by its unique molecular structure and diverse biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of this compound.

The molecular formula of 3-Pyrrolidinecarboxylic acid, 1-cyclopentyl is C₁₀H₁₇NO₂, and its molecular weight is approximately 187.24 g/mol. The compound features a pyrrolidine ring with a carboxylic acid group at the 3-position and a cyclopentyl substituent at the 1-position. This structural arrangement confers the molecule with specific chemical and physical properties that make it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-Pyrrolidinecarboxylic acid, 1-cyclopentyl in modulating various biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-Cyclopentylpyrrolidine-3-carboxylic acid could be a valuable lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-Pyrrolidinecarboxylic acid, 1-cyclopentyl has been investigated for its potential neuroprotective properties. A study published in *Neuropharmacology* demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make 1-Cyclopentylpyrrolidine-3-carboxylic acid a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Pyrrolidinecarboxylic acid, 1-cyclopentyl can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of cyclopentylamine with pyrrole-2-carbaldehyde followed by a subsequent ring closure to form the pyrrolidine ring. Another approach involves the use of organometallic reagents to introduce the cyclopentyl group onto the pyrrolidine scaffold. These synthetic strategies have been optimized to improve yield and purity, making it feasible to produce 1-Cyclopentylpyrrolidine-3-carboxylic acid on a larger scale for further research and development.

The pharmacokinetic properties of 3-Pyrrolidinecarboxylic acid, 1-cyclopentyl have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics suggest that 1-Cyclopentylpyrrolidine-3-carboxylic acid could be administered orally or via other routes without significant metabolic degradation or adverse side effects.

In conclusion, 3-Pyrrolidinecarboxylic acid, 1-cyclopentyl (CAS No. 1343000-59-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and neuroprotective properties, makes it an attractive candidate for further investigation in drug discovery programs. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of 1-Cyclopentylpyrrolidine-3-carboxylic acid will emerge, paving the way for innovative treatments for various diseases.